Cas no 491-19-0 (1,4-Anhydro-D-xylitol)

• Product name: 1,4-Anhydro-D-xylitol
• CAS No: 491-19-0
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• MDL: MFCD27923011
• CID: 932216
• PubChem ID: 104501

1,4-Anhydro-D-xylitol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S)-2-(Hydroxymethyl)tetrahydrofuran-3,4-diol
• 1,4-anhydroxylitol
• 2-(hydroxymethyl)oxolane-3,4-diol
• 1,4-Anhydro-D-xylitol
• D-Xylitol, 1,4-anhydro-
• 8XWR7NN42F
• Anhydroxylitol
• AK141810
• 1,4-Anhydropentitol
• Xylitol, 1,4-anhydro-
• FCH3918658
• AX8259544
• ST24033992
• (2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-diol
• EINECS 258-560-9
• DB-238159
• CS-W007174
• D70723
• MFCD27923011
• A871841
• KZVAAIRBJJYZOW-VPENINKCSA-N
• 5KQL0CX6R6
• 491-19-0
• XYLITAN
• DTXSID70964160
• AKOS022173514
• HY-W007174A
• CS-0188768
• 53448-53-6
• (+/-)-1,4-ANHYDROXYLITOL
• DS-7326
• DB-130842
• UNII-8XWR7NN42F
• rel-(2R,3R,4S)-2-(Hydroxymethyl)tetrahydrofuran-3,4-diol
• UNII-5KQL0CX6R6
• NS00089399
• SCHEMBL608371
• A2635
• XH1540

• MDL： MFCD27923011
• Inchi： 1S/C5H10O4/c6-1-4-5(8)3(7)2-9-4/h3-8H,1-2H2/t3-,4+,5+/m0/s1
• InChI Key： KZVAAIRBJJYZOW-VPENINKCSA-N
• SMILES： O1C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 134.058
• Monoisotopic Mass: 134.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: -1.4

Experimental Properties

• Density: 1.453
• Boiling Point: 337.7°C at 760 mmHg
• Flash Point: 158°C
• Refractive Index: 1.551

1,4-Anhydro-D-xylitol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-Anhydro-D-xylitol

1,4-Anhydro-D-xylitol (CAS No. 491-19-0): An Overview of Its Properties and Applications

1,4-Anhydro-D-xylitol (CAS No. 491-19-0) is a cyclic diol that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural and functional properties. This compound, also known as D-xylitol anhydride, is derived from the dehydration of D-xylitol, a naturally occurring sugar alcohol commonly used in food and pharmaceutical applications.

The molecular formula of 1,4-Anhydro-D-xylitol is C₅H₁₀O₃, and its molecular weight is approximately 130.13 g/mol. The compound is characterized by its cyclic structure, which consists of a five-membered ring formed by the removal of two water molecules from D-xylitol. This structural feature imparts 1,4-Anhydro-D-xylitol with distinct chemical and physical properties that make it valuable in various applications.

In terms of physical properties, 1,4-Anhydro-D-xylitol is a white crystalline solid that is soluble in water and several organic solvents. Its melting point is around 205-207°C, making it stable under a wide range of conditions. These properties make it suitable for use in both laboratory and industrial settings.

The chemical reactivity of 1,4-Anhydro-D-xylitol has been extensively studied due to its potential as a building block for the synthesis of more complex molecules. Recent research has shown that 1,4-Anhydro-D-xylitol can undergo various chemical transformations, including nucleophilic substitution, reduction, and oxidation reactions. These reactions are facilitated by the presence of the cyclic diol structure, which provides multiple reactive sites.

In the field of medicinal chemistry, 1,4-Anhydro-D-xylitol has shown promise as a precursor for the synthesis of bioactive compounds. For example, studies have demonstrated that derivatives of 1,4-Anhydro-D-xylitol can exhibit anti-inflammatory and anti-cancer properties. One notable derivative is 5-fluoro-1,4-anhydro-D-xylitol, which has been investigated for its potential as an antitumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Beyond its medicinal applications, 1,4-Anhydro-D-xylitol has also found use in the food industry as a flavor enhancer and texturizer. Its low-calorie profile and sweet taste make it an attractive alternative to traditional sugars in food formulations. Additionally, 1,4-Anhydro-D-xylitol has been explored for its potential in developing novel sweeteners with improved functional properties.

In the realm of materials science, 1,4-Anhydro-D-xylitol has been utilized as a building block for the synthesis of biodegradable polymers. These polymers have applications in drug delivery systems and tissue engineering due to their biocompatibility and controlled degradation rates. Recent studies have focused on optimizing the polymerization conditions to enhance the mechanical properties and stability of these materials.

The environmental impact of 1,4-Anhydro-D-xylitol production and use has also been a topic of interest. Researchers have explored sustainable methods for synthesizing 1,4-Anhydro-D-xylitol, including biocatalytic processes that utilize enzymes to catalyze the dehydration reaction. These methods not only reduce the environmental footprint but also improve the overall efficiency and cost-effectiveness of production.

In conclusion, 1,4-Anhydro-D-xylitol (CAS No. 491-19-0) is a versatile compound with a wide range of applications in chemistry, biology, pharmaceuticals, food science, and materials science. Its unique structural features and chemical reactivity make it an important molecule for both academic research and industrial development. As research continues to uncover new properties and applications of 1,4-Anhydro-D-xylitol, its significance in various fields is likely to grow further.